Cas no 885051-07-0 ((+)-Benzotetramisole)

(+)-Benzotetramisole is a chiral organocatalyst belonging to the tetramisole family, widely recognized for its efficacy in asymmetric synthesis. This compound exhibits high enantioselectivity, particularly in acyl transfer reactions and kinetic resolutions, making it valuable in pharmaceutical and fine chemical applications. Its rigid bicyclic structure enhances stereochemical control, enabling precise formation of chiral centers. (+)-Benzotetramisole is stable under typical reaction conditions and compatible with a range of substrates, offering versatility in synthetic routes. The catalyst’s efficiency and selectivity reduce the need for extensive purification, streamlining workflows. Its well-documented performance in academic and industrial settings underscores its reliability for enantioselective transformations.

(+)-Benzotetramisole structure

Product Name:(+)-Benzotetramisole

CAS No:885051-07-0

MF:C₁₅H₁₂N₂S

MW:252.334181785583

MDL:MFCD11112169

CID:710554

PubChem ID:87560631

Update Time:2025-06-07

(+)-Benzotetramisole Chemical and Physical Properties

Names and Identifiers

- Imidazo[2,1-b]benzothiazole,2,3-dihydro-2-phenyl-, (2R)-
- (+)-BENZOTETRAMISOLE
- (2R)-2-phenyl-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole
- (+)-BTM
- (2R)-2,3-Dihydro-2-phenylimidazo[2,1-b]benzothiazole
- Benzotetramisole
- Imidazo[2,1-b]benzothiazole, 2,3-dihydro-2-phenyl-, (2R)-
- (R)-2-Phenyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
- OR51900
- AB1011170
- (2S)-2,3-Dihydro-2-phenyl-imidazo[2,1-b]benzothiazole
- (2R)-2-Phenyl-2,3-dihydroimidazo[2,1-b][1,
- (2R)-2,3-Dihydro-2-phenylimidazo[2,1-b]benzothiazole (ACI)
- (R)-Benzotetramisole
- (R)-BTM
- DTXSID60468566
- (4R)-4-PHENYL-7-THIA-2,5-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),5,8,10-TETRAENE
- (2R)-2-Phenyl-2,3-dihydroimidazo[2,1-b][1,3]benzothiazole, AldrichCPR
- 885051-07-0
- MFCD11112169
- A12917
- AKOS025394891
- SCHEMBL14240664
- B3296
- (+)-Benzotetramisole , 97%
- DB-361980
- (R)-2-Phenyl-2,3-Dihydrbenzo[d]imidazo[2,1-b]thiazole
- CS-W010199
- (4R)-4-phenyl-7-thia-2,5-diazatricyclo[6.4.0.0(2),?]dodeca-1(8),5,9,11-tetraene
- AS-58793
- AKOS028109145
- (2R)-2-Phenyl-2,3-dihydroimidazo[2,1-b][1,3]benzothiazole
- (+)-Benzotetramisole
- MDL： MFCD11112169
- Inchi： 1S/C15H12N2S/c1-2-6-11(7-3-1)12-10-17-13-8-4-5-9-14(13)18-15(17)16-12/h1-9,12H,10H2/t12-/m0/s1
- InChI Key： YGCWPCVAVSIFLO-LBPRGKRZSA-N
- SMILES： N12C[C@@H](C3C=CC=CC=3)N=C1SC1C=CC=CC2=1

Computed Properties

Exact Mass: 252.07200
Monoisotopic Mass: 252.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2
Topological Polar Surface Area: 40.9

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Melting Point: 91.0 to 95.0 deg-C
Boiling Point: 428.1±48.0 °C at 760 mmHg
Flash Point: 212.7±29.6 °C
Refractive Index: 1.736
PSA: 45.53000
LogP: 2.79400

(+)-Benzotetramisole Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store at 4°C,-4At ℃Store…Better

(+)-Benzotetramisole Pricemore >>

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YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80723-5mg	Benzotetramisole	885051-07-0	98.0%	5mg	¥200	2021-05-07
Chemenu	CM161777-5g	(R)-2-phenyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole	885051-07-0	95+%	5g	$514	2021-06-16
Chemenu	CM161777-1g	(R)-2-phenyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole	885051-07-0	95%+	1g	$***	2023-05-29
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3296-200MG	(+)-Benzotetramisole	885051-07-0	>97.0%(GC)	200mg	¥530.00	2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3296-1G	(+)-Benzotetramisole	885051-07-0	>97.0%(GC)	1g	¥650.00	2024-04-15
Apollo Scientific	OR51900-1g	(2R)-2-Phenyl-2,3-dihydroimidazo[2,1-b][1,3]benzothiazole	885051-07-0	98+%	1g	£68.00	2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	GV447-100mg	(+)-Benzotetramisole	885051-07-0	97.0%(GC)	100mg	￥421.0	2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B3296-5G	(+)-Benzotetramisole	885051-07-0	>97.0%(GC)	5g	¥2900.00	2024-04-15
eNovation Chemicals LLC	Y1193933-5g	(R)-2-Phenyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole	885051-07-0	97%	5g	$885	2023-09-03

(+)-Benzotetramisole Production Method

Production Method 1

186584-49-6

885051-07-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 10 min, 0 °C
1.2 Reagents: Methanesulfonyl chloride ; 5 min, 0 °C; 15 min, rt
1.3 Solvents: Isopropanol ; 18 h, rt → 50 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ; 30 min, rt

Reference

A Scalable, Chromatography-Free Synthesis of Benzotetramisole

Daniels, David S. B.; et al, Synthesis, 2015, 47(1), 34-41

Production Method 2

186584-49-6

885051-07-0

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; rt → 0 °C; 1 h, 0 °C; 0 °C → rt
1.2 Solvents: Methanol ; rt
1.3 Reagents: Triethylamine Solvents: Triethylamine ; overnight, reflux

Reference

Kinetic resolution of 2,2-difluoro-3-hydroxy-3-aryl-propionates catalyzed by organocatalyst (R)-benzotetramisole

Zhou, Hui; et al, Tetrahedron, 2008, 64(27), 6494-6499

Production Method 3

56613-80-0

615-20-3

885051-07-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine ; 130 °C
1.2 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; reflux

Reference

2,3-Dihydro-2-phenylimidazo[2,1-b]benzothiazole

Li, Ximin; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2008, 1, 1-2

Production Method 4

56613-80-0

885051-07-0

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Acetone
1.2 Solvents: Tetrahydrofuran
1.3 Reagents: Cesium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane
1.4 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane

Reference

Structure-activity relationship of dihydroimidazo-, dihydropyrimido, tetrahydrodiazepino-[2,1-b]-thiazoles, and -benzothiazoles as an acylation catalyst

Okamoto, Sentaro; et al, Tetrahedron Letters, 2014, 55(11), 1909-1912

Production Method 5

56613-80-0

885051-07-0

Reaction Conditions

Reference

An enantioselective synthesis of α-alkylated pyrroles via cooperative isothiourea/palladium catalysis

Rush Scaggs, W.; et al, Organic & Biomolecular Chemistry, 2019, 17(7), 1787-1790

Production Method 6

56613-80-0

885051-07-0

Reaction Conditions

Reference

A Regio- and Stereodivergent Synthesis of Homoallylic Amines by a One-Pot Cooperative-Catalysis-Based Allylic Alkylation/Hofmann Rearrangement Strategy

Pearson, Colin M.; et al, Angewandte Chemie, 2019, 58(31), 10521-10527

Production Method 7

56613-80-0

885051-07-0

Reaction Conditions

Reference

Enantioselective α-Allylation of Aryl Acetic Acid Esters via C1-Ammonium Enolate Nucleophiles: Identification of a Broadly Effective Palladium Catalyst for Electron-Deficient Electrophiles

Hutchings-Goetz, Luke; et al, ACS Catalysis, 2018, 8(11), 10537-10544

Production Method 8

7568-92-5

56613-80-0

885051-07-0

78291-80-2

Reaction Conditions

Reference

A Pd-H/Isothiourea Cooperative Catalysis Approach to anti-Aldol Motifs: Enantioselective α-Alkylation of Esters with Oxyallenes

Lin, Hua-Chen; et al, Angewandte Chemie, 2022, 61(25),

Production Method 9

530-62-1

885051-07-0

1521210-74-1

Reaction Conditions

1.1 Solvents: Dichloromethane ; 15 h, rt
2.1 Solvents: Acetonitrile ; 8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies

Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 10

288-32-4

2036077-38-8

885051-07-0

1521210-74-1

Reaction Conditions

1.1 Solvents: Acetonitrile-d3 ; 10 min, rt
2.1 Solvents: Acetonitrile ; 8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies

Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 11

186584-49-6

885051-07-0

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 1 h, 0 °C; 0 °C → rt
1.2 Reagents: Methanol
1.3 Reagents: Triethylamine ; overnight, reflux

Reference

Benzotetramisole: A Remarkably Enantioselective Acyl Transfer Catalyst

Birman, Vladimir B.; et al, Organic Letters, 2006, 8(7), 1351-1354

Production Method 12

885051-07-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Methanol , Dichloromethane ; 16 h, rt → reflux; cooled
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

A Scalable, Chromatography-Free Synthesis of Benzotetramisole

Daniels, David S. B.; et al, Synthesis, 2015, 47(1), 34-41

Production Method 13

56613-80-0

615-20-3

885051-07-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine ; overnight, reflux; reflux → rt
1.2 Reagents: Methanesulfonyl chloride , Diisopropylethylamine Solvents: Dichloromethane ; cooled; 1 h, cooled; rt
1.3 Reagents: Diisopropylethylamine ; overnight, reflux

Reference

Synthesis of 2,3-dihydro-2-phenyl-imidazo[2,1-b]benzothiazole (benzotetramisole)

Xu, Qing; et al, Huaxue Shiji, 2010, 32(4), 293-295

Production Method 14

56613-80-0

615-20-3

885051-07-0

Reaction Conditions

1.1 Reagents: Diisopropylethylamine ; 130 °C
1.2 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; reflux

Reference

2,3-Dihydro-2-phenylimidazo[2,1-b]benzothiazole

Li, Ximin; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-6

Production Method 15

186584-49-6

885051-07-0

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 15 min, 0 °C
2.1 Reagents: Triethylamine Solvents: Methanol , Dichloromethane ; 16 h, rt → reflux; cooled
2.2 Reagents: Sodium hydroxide Solvents: Water

Reference

A Scalable, Chromatography-Free Synthesis of Benzotetramisole

Daniels, David S. B.; et al, Synthesis, 2015, 47(1), 34-41

Production Method 16

875-74-1

885051-07-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; cooled
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ; cooled
1.3 overnight, reflux; reflux → rt
1.4 Reagents: Methanol
2.1 Reagents: Diisopropylethylamine ; overnight, reflux; reflux → rt
2.2 Reagents: Methanesulfonyl chloride , Diisopropylethylamine Solvents: Dichloromethane ; cooled; 1 h, cooled; rt
2.3 Reagents: Diisopropylethylamine ; overnight, reflux

Reference

Synthesis of 2,3-dihydro-2-phenyl-imidazo[2,1-b]benzothiazole (benzotetramisole)

Xu, Qing; et al, Huaxue Shiji, 2010, 32(4), 293-295

Production Method 17

2036077-42-4

86571-25-7

55628-82-5

885051-07-0

1521210-74-1

Reaction Conditions

1.1 Solvents: Acetonitrile ; 8 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies

Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 18

683-08-9

1537905-51-3

100-52-7

885051-07-0

1521210-74-1

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 10 min, -78 °C; 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 °C; 2 h, -78 °C; -78 °C → rt; 16 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; 5 h, rt
2.1 Solvents: Acetonitrile ; 8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies

Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 19

221121-30-8

2036077-38-8

885051-07-0

1521210-74-1

Reaction Conditions

1.1 Solvents: Acetonitrile-d3 ; 4 h, rt
2.1 Solvents: Acetonitrile ; 8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies

Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 20

885051-07-0

1521210-74-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Diethyl ether ; 5 min, rt
2.1 Solvents: Acetonitrile ; 8 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies

Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

Production Method 21

885051-07-0

1521210-74-1

Reaction Conditions

1.1 Solvents: Dichloromethane ; 1 min, rt; 30 min, rt
2.1 Solvents: Acetonitrile-d3 ; 4 h, rt
3.1 Solvents: Acetonitrile ; 8 h, 0 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C
3.3 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; rt

Reference

Exploiting the Imidazolium Effect in Base-free Ammonium Enolate Generation: Synthetic and Mechanistic Studies

Young, Claire M.; et al, Angewandte Chemie, 2016, 55(46), 14394-14399

(+)-Benzotetramisole Raw materials

(+)-Benzotetramisole Preparation Products

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